Cas no 112086-73-4 (Acetonitrile,2-(3-pyridinylmethoxy)-)

Acetonitrile,2-(3-pyridinylmethoxy)- structure
112086-73-4 structure
Product Name:Acetonitrile,2-(3-pyridinylmethoxy)-
CAS No:112086-73-4
MF:C8H8N2O
MW:148.16192150116
CID:129522
PubChem ID:45079987
Update Time:2025-04-19

Acetonitrile,2-(3-pyridinylmethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Acetonitrile,2-(3-pyridinylmethoxy)-
    • Acetonitrile, (3-pyridinylmethoxy)- (9CI)
    • 112086-73-4
    • ACETONITRILE,(PYRIDIN-3-YLMETHOXY)-
    • Inchi: 1S/C8H8N2O/c9-3-5-11-7-8-2-1-4-10-6-8/h1-2,4,6H,5,7H2
    • InChI Key: LKHIUISSKAHPPP-UHFFFAOYSA-N
    • SMILES: O(CC#N)CC1C=NC=CC=1

Computed Properties

  • Exact Mass: 148.06374
  • Monoisotopic Mass: 148.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 45.9Ų

Experimental Properties

  • PSA: 45.91
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